Cas no 123797-79-5 (Ptcl4(nile blue)2)

• Product Name: Ptcl4(nile blue)2
• CAS No: 123797-79-5
• MF: C₄₀H₄₀Cl₄N₆O₂Pt
• MW: 973.674608230591
• CID: 190368
• PubChem ID: 147814
• Update Time: 2025-04-19

Ptcl4(nile blue)2 Chemical and Physical Properties

Names and Identifiers

• Ptcl4(nile blue)2
• [9-(diethylamino)benzo[a]phenoxazin-5-ylidene]azanium,platinum(2+),tetrachloride
• Nile Blue-platinum tetrachloride complex
• 9-(diethylamino)-5H-benzo[a]phenoxazin-5-iminium platinum(2+) chloride (2:1:4)
• Benzo(a)phenoxazin-7-ium, 5-amino-9-(diethylamino)-, (SP-4-1)- tetrachloroplatinate(2-) (2:1)
• Tetrachloroplatinum(II)-nile blue complex
• (5-aminobenzo[a]phenoxazin-9-ylidene)-diethylazanium;platinum(2+);tetrachloride
• 123797-79-5

• Inchi： 1S/2C20H19N3O.4ClH.Pt/c2*1-3-23(4-2)13-9-10-17-18(11-13)24-19-12-16(21)14-7-5-6-8-15(14)20(19)22-17;;;;;/h2*5-12,21H,3-4H2,1-2H3;4*1H;/q;;;;;;+2/p-2
• InChI Key： LMWIQTXEVAYIMZ-UHFFFAOYSA-L
• SMILES： [Pt+2].[Cl-].[Cl-].[Cl-].[Cl-].O1C2C=C(C3C=CC=CC=3C=2N=C2C=C/C(/C=C12)=[N+](/CC)\CC)N.O1C2C=C(C3C=CC=CC=3C=2N=C2C=C/C(/C=C12)=[N+](/CC)\CC)N

Computed Properties

• Exact Mass: 925.844
• Monoisotopic Mass: 971.161459
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 53
• Rotatable Bond Count: 6
• Complexity: 563
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101

Experimental Properties

• Density: g/cm3
• Boiling Point: 487.9°Cat760mmHg
• Flash Point: 248.8°C
• PSA: 94.26